p-Menthan-3-one
p-Menthan-3-one
(+)-isomenthone is an isomenthone. It is an enantiomer of a (-)-isomenthone.
(+)-Isomenthone is a natural product found in Clinopodium douglasii, Mentha arvensis, and other organisms with data available.
(+)-Isomenthone is a natural product found in Clinopodium douglasii, Mentha arvensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
491-07-6
VCID:
VC21193177
InChI:
InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m1/s1
SMILES:
CC1CCC(C(=O)C1)C(C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
p-Menthan-3-one
CAS No.: 491-07-6
Cat. No.: VC21193177
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-isomenthone is an isomenthone. It is an enantiomer of a (-)-isomenthone. (+)-Isomenthone is a natural product found in Clinopodium douglasii, Mentha arvensis, and other organisms with data available. |
|---|---|
| CAS No. | 491-07-6 |
| Molecular Formula | C10H18O |
| Molecular Weight | 154.25 g/mol |
| IUPAC Name | (2R,5R)-5-methyl-2-propan-2-ylcyclohexan-1-one |
| Standard InChI | InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m1/s1 |
| Standard InChI Key | NFLGAXVYCFJBMK-RKDXNWHRSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@H](C(=O)C1)C(C)C |
| SMILES | CC1CCC(C(=O)C1)C(C)C |
| Canonical SMILES | CC1CCC(C(=O)C1)C(C)C |
| Boiling Point | 205.00 to 208.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless, oily, mobile liq |
| Melting Point | Mp -6 ° |
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